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Compound of Interest

Compound Name: Efipladib

Cat. No.: B1671127

For Researchers, Scientists, and Drug Development Professionals

Introduction

Efipladib is a potent and selective inhibitor of cytosolic phospholipase A2a (cPLA2a), a critical
enzyme in the inflammatory cascade. cPLA2a catalyzes the release of arachidonic acid from
membrane phospholipids, which is the rate-limiting step in the biosynthesis of pro-inflammatory
eicosanoids such as prostaglandins and leukotrienes. Macrophages are key players in the
innate immune system and their activation is central to the inflammatory response. Upon
stimulation by inflammatory triggers like lipopolysaccharide (LPS), macrophages produce a
host of inflammatory mediators, including cytokines and eicosanoids. By inhibiting cPLA2aq,
Efipladib offers a targeted approach to modulate the inflammatory functions of macrophages,
making it a valuable tool for studying and potentially treating inflammatory diseases.

These application notes provide detailed protocols and data for utilizing Efipladib to investigate
inflammatory responses in macrophages.

Mechanism of Action

Efipladib selectively inhibits the cPLA2a enzyme, preventing the liberation of arachidonic acid
from the cell membrane. This reduction in available arachidonic acid leads to a subsequent
decrease in the production of various pro-inflammatory lipid mediators.
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at: [https://lwww.benchchem.com/product/b1671127#efipladib-for-studying-inflammatory-
responses-in-macrophages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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